Cas no 873302-38-6 (N-(5-Iodo-pyridin-3-yl)-2,2-dimethyl-propionamide)

• Product Name: N-(5-Iodo-pyridin-3-yl)-2,2-dimethyl-propionamide
• CAS No: 873302-38-6
• MF: C₁₀H₁₃IN₂O
• MW: 304.127494573593
• MDL: MFCD08235138
• CID: 709513
• PubChem ID: 329771439
• Update Time: 2025-06-13

N-(5-Iodo-pyridin-3-yl)-2,2-dimethyl-propionamide Chemical and Physical Properties

Names and Identifiers

• Propanamide,N-(5-iodo-3-pyridinyl)-2,2-dimethyl-
• N-(5-iodopyridin-3-yl)-2,2-dimethylpropanamide
• N-(5-IODO-PYRIDIN-3-YL)-2,2-DIMETHYL-PROPIONAMIDE
• AB43799
• N-(5-Iodo-pyridin-3-yl)-2,2-dimethyl-propionamide, AldrichCPR
• DTXSID70640078
• MFCD08235138
• AKOS015853940
• 873302-38-6
• YJB30238
• A842089
• N-(5-Iodopyridin-3-yl)pivalamide
• FT-0678292
• N-(5-iodo-pyridin-3-yl)-2,2-dimethylpropionamide
• DB-029674
• N-(5-Iodo-pyridin-3-yl)-2,2-dimethyl-propionamide

• MDL： MFCD08235138
• Inchi： 1S/C10H13IN2O/c1-10(2,3)9(14)13-8-4-7(11)5-12-6-8/h4-6H,1-3H3,(H,13,14)
• InChI Key： ONCHDNICOXMWJL-UHFFFAOYSA-N
• SMILES： IC1=CN=CC(=C1)NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 304.00700
• Monoisotopic Mass: 304.00726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99000
• LogP: 2.74380

N-(5-Iodo-pyridin-3-yl)-2,2-dimethyl-propionamide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-(5-Iodo-pyridin-3-yl)-2,2-dimethyl-propionamide

Research Brief on N-(5-Iodo-pyridin-3-yl)-2,2-dimethyl-propionamide (CAS: 873302-38-6) in Chemical Biology and Pharmaceutical Applications

N-(5-Iodo-pyridin-3-yl)-2,2-dimethyl-propionamide (CAS: 873302-38-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This small molecule, characterized by its iodo-pyridine scaffold and pivalamide moiety, has demonstrated versatile applications in medicinal chemistry, particularly in the development of kinase inhibitors and targeted protein degraders. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, owing to its unique chemical properties and bioactivity profile.

Structural analyses reveal that the iodine atom at the 5-position of the pyridine ring serves as an excellent handle for further functionalization through cross-coupling reactions, making this compound particularly valuable in structure-activity relationship (SAR) studies. The 2,2-dimethyl-propionamide group contributes to enhanced metabolic stability while maintaining favorable physicochemical properties. These characteristics have positioned 873302-38-6 as a valuable building block in drug discovery programs targeting various disease pathways.

In recent pharmacological investigations, derivatives of N-(5-Iodo-pyridin-3-yl)-2,2-dimethyl-propionamide have shown promising activity against several kinase targets, including JAK family kinases and receptor tyrosine kinases implicated in inflammatory disorders and oncology indications. Particularly noteworthy is its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules, where it has demonstrated efficacy in facilitating targeted protein degradation through the ubiquitin-proteasome system. This application represents a cutting-edge approach in drug discovery that could potentially address previously undruggable targets.

The compound's mechanism of action has been elucidated through comprehensive biochemical and cellular studies. X-ray crystallography data of protein-ligand complexes have revealed key interactions between the pyridine core and kinase active sites, while mass spectrometry analyses have confirmed its successful incorporation into larger molecular constructs. These structural insights are driving rational drug design efforts to optimize potency and selectivity profiles of related therapeutic candidates.

From a synthetic chemistry perspective, recent advancements have improved the scalability and efficiency of producing 873302-38-6 and its derivatives. Novel catalytic systems have been developed for its preparation, with particular focus on minimizing heavy metal residues and improving overall yield. These process chemistry innovations are crucial for enabling the compound's transition from research-scale applications to potential clinical development.

Current research directions include exploring the compound's utility in chemical biology probes for target identification and validation, as well as its incorporation into bifunctional molecules for targeted protein degradation. The unique combination of its structural features and demonstrated biological activity continues to make N-(5-Iodo-pyridin-3-yl)-2,2-dimethyl-propionamide a molecule of considerable interest in both academic and industrial research settings.

Future perspectives suggest that this compound may play an important role in the development of next-generation therapeutics, particularly in areas of unmet medical need. Ongoing studies are investigating its potential in addressing drug resistance mechanisms and expanding the scope of targeted protein degradation technologies. The continued exploration of 873302-38-6 and its derivatives promises to yield valuable insights into chemical biology and contribute to the advancement of innovative therapeutic strategies.